9-Methylxanthine
9-Methylxanthine
9-Methylxanthine belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 9-Methylxanthine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa).
9-Methylxanthine is an oxopurine.
9-Methylxanthine is an oxopurine.
Brand Name:
Vulcanchem
CAS No.:
1198-33-0
VCID:
VC20948101
InChI:
InChI=1S/C6H6N4O2/c1-10-2-7-3-4(10)8-6(12)9-5(3)11/h2H,1H3,(H2,8,9,11,12)
SMILES:
CN1C=NC2=C1NC(=O)NC2=O
Molecular Formula:
C6H6N4O2
Molecular Weight:
166.14 g/mol
9-Methylxanthine
CAS No.: 1198-33-0
Cat. No.: VC20948101
Molecular Formula: C6H6N4O2
Molecular Weight: 166.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 9-Methylxanthine belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 9-Methylxanthine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 9-Methylxanthine is an oxopurine. |
|---|---|
| CAS No. | 1198-33-0 |
| Molecular Formula | C6H6N4O2 |
| Molecular Weight | 166.14 g/mol |
| IUPAC Name | 9-methyl-3H-purine-2,6-dione |
| Standard InChI | InChI=1S/C6H6N4O2/c1-10-2-7-3-4(10)8-6(12)9-5(3)11/h2H,1H3,(H2,8,9,11,12) |
| Standard InChI Key | DHNIKYWYTSMDDA-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1NC(=O)NC2=O |
| Canonical SMILES | CN1C=NC2=C1NC(=O)NC2=O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator